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Compound of Interest

Compound Name:
9,10-Anthracenedione, 1,4-

diamino-2,3-diphenoxy-

CAS No.: 6408-72-6

Cat. No.: B1585596

Get Quote

Physicochemical Profiling of Solvent Violet 59: A Technical Guide for Material Qualification and

Safety Assessment

Executive Summary
Solvent Violet 59 (C.I. 62025) is a high-performance anthraquinone colorant widely utilized in

the coloration of engineering thermoplastics (PET, PC, ABS) and synthetic fibers.[1][2] While

primarily an industrial colorant, its relevance to the pharmaceutical and medical device sectors

lies in its application in medical-grade packaging and polymeric medical devices.

For drug development professionals and toxicologists, the physicochemical characterization of

Solvent Violet 59 is critical not for its therapeutic potential, but for Extractables & Leachables

(E&L) profiling. Understanding its solubility, thermal stability, and degradation pathways is

essential to ensure that colorant migration does not compromise drug product safety or

biocompatibility standards (ISO 10993).

This guide provides a rigorous technical analysis of Solvent Violet 59, establishing a self-

validating framework for its identification, quantification, and stability assessment.
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Chemical Identity & Structural Analysis
Solvent Violet 59 belongs to the anthraquinone class, specifically the 1,4-diamino-2,3-

diphenoxy derivatives. Its chromophore is stabilized by intramolecular hydrogen bonding

between the amino groups and the carbonyl oxygens, contributing to its high light fastness and

thermal stability.
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Synthesis Pathway
The synthesis typically involves the nucleophilic aromatic substitution of 1,4-diamino-2,3-

dichloroanthraquinone with phenol in the presence of an alkaline catalyst. This pathway is

critical for impurity profiling, as residual phenol or chlorinated intermediates may persist.
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Figure 1: Synthesis logic and impurity origin for Solvent Violet 59.

Physicochemical Characterization
The following data aggregates multiple technical data sheets and literature values to provide a

consensus profile.

Solubility Profile (20°C)
Solvent Violet 59 is a lipophilic dye. Its solubility profile is the primary driver for solvent

selection in analytical method development (e.g., HPLC diluents).
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Thermal & Optical Properties
Melting Point: 186°C – 195°C.

Note: High-purity standards may exhibit higher melting onsets. Differential Scanning

Calorimetry (DSC) is recommended for lot-to-lot verification.

Thermal Stability: Stable up to 260°C in polymer matrices (Polystyrene).[3]

Degradation: Above 300°C, sublimation and oxidative degradation occur.

Absorption Spectrum (UV-Vis):
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: 545 nm (in Ethanol/Toluene).

Extinction Coefficient (

): High molar absorptivity allows for detection at ppb levels.

Color Change: In concentrated H₂SO₄, the dye forms a colorless or pale yellow protonated

species, reverting to violet upon dilution. This halochromism is a rapid identification test.

Analytical Methodologies for Qualification
To ensure the safety of materials colored with Solvent Violet 59, a validated analytical workflow

is required. The following protocols are designed for E&L studies and Raw Material Release.

Identification & Purity (HPLC-PDA-MS)
Rationale: UV-Vis alone is non-specific. LC-MS provides mass confirmation, essential for

distinguishing Solvent Violet 59 from structurally similar anthraquinones (e.g., Solvent Violet

13).

Protocol:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase:

A: Water + 0.1% Formic Acid (improves ionization).

B: Acetonitrile (ACN) + 0.1% Formic Acid.

Gradient: 50% B to 100% B over 15 mins; Hold 5 mins.

Flow Rate: 1.0 mL/min.

Detection:

PDA: 545 nm (Quantification).

MS: ESI Positive Mode (Target m/z 423.4 [M+H]⁺).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extractables Screening Workflow
For medical device plastics, determining if the dye migrates is paramount.
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Figure 2: Extractables screening workflow for Solvent Violet 59 in medical polymers.

Regulatory & Safety Considerations
In the context of drug development and medical devices, Solvent Violet 59 is treated as an

additive.

Migration Limits: While specific limits depend on the final application (e.g., blood contact vs.

skin contact), the dye's high lipophilicity (LogP > 5, estimated) suggests a high affinity for

lipid-based drug formulations or fatty tissues.

Impurities: Commercial grades may contain trace amounts of heavy metals or unreacted

aromatic amines. High-purity grades (low ppm metals, free of primary amines) must be

specified for biomedical applications.

Toxicology: Anthraquinones can exhibit genotoxicity. A negative Ames test for the specific lot

is a standard requirement for medical grade raw materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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